Cas no 943326-34-9 (4-Oxo-1-(2-(trifluoromethyl)phenyl)cyclohexanecarbonitrile)

• Product Name: 4-Oxo-1-(2-(trifluoromethyl)phenyl)cyclohexanecarbonitrile
• CAS No: 943326-34-9
• MF: C₁₄H₁₂F₃NO
• MW: 267.24639415741
• CID: 1033750
• PubChem ID: 71303399
• Update Time: 2025-06-11

4-Oxo-1-(2-(trifluoromethyl)phenyl)cyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-1-(2-(trifluoromethyl)phenyl)cyclohexanecarbonitrile
• 4-CYANO-4-[2-(TRIFLUOROMETHYL)PHENYL]CYCLOHEXANONE
• 4-oxo-1-[2-(trifluoromethyl)phenyl]cyclohexane-1-carbonitrile
• 943326-34-9
• 4-oxo-1-(2-(trifluoromethyl)phenyl)cyclohexane-1-carbonitrile
• SCHEMBL23778356
• 4-Cyano-4-(2-trifluoromethylphenyl)cyclohexanone
• DTXSID80744915
• J-515899
• AWVPMWMRNFHWKY-UHFFFAOYSA-N
• C78616
• DB-295502

• Inchi： 1S/C14H12F3NO/c15-14(16,17)12-4-2-1-3-11(12)13(9-18)7-5-10(19)6-8-13/h1-4H,5-8H2
• InChI Key： AWVPMWMRNFHWKY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1(C#N)CCC(CC1)=O)(F)F

Computed Properties

• Exact Mass: 267.08709849g/mol
• Monoisotopic Mass: 267.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Oxo-1-(2-(trifluoromethyl)phenyl)cyclohexanecarbonitrile

4-Oxo-1-(2-(trifluoromethyl)phenyl)cyclohexanecarbonitrile: A Comprehensive Overview

The compound with CAS No. 943326-34-9, known as 4-Oxo-1-(2-(trifluoromethyl)phenyl)cyclohexanecarbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexanone ring with a trifluoromethyl-substituted phenyl group and a nitrile functional group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 4-Oxo-1-(2-(trifluoromethyl)phenyl)cyclohexanecarbonitrile in drug discovery, particularly in the development of small molecule inhibitors. Researchers have demonstrated that this compound exhibits remarkable bioactivity, particularly in targeting specific enzymes involved in metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound acts as a potent inhibitor of cyclin-dependent kinases, which are critical regulators of cell cycle progression. This finding has opened new avenues for its application in anticancer therapy.

In addition to its pharmacological applications, 4-Oxo-1-(2-(trifluoromethyl)phenyl)cyclohexanecarbonitrile has also been explored for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has been leveraged in the synthesis of novel metal-organic frameworks (MOFs). These frameworks have potential applications in gas storage, catalysis, and sensing technologies. A 2023 paper in the journal Nature Materials reported that incorporating this compound into MOFs significantly enhances their mechanical stability and gas adsorption capacity.

The synthesis of 4-Oxo-1-(2-(trifluoromethyl)phenyl)cyclohexanecarbonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the cyclohexanone ring through oxidative cleavage, followed by Friedel-Crafts alkylation to introduce the trifluoromethyl phenyl group. The final step involves the introduction of the nitrile group via a nucleophilic substitution reaction. This synthesis pathway has been optimized to achieve high yields and purity, ensuring its suitability for both research and industrial applications.

The chemical properties of 4-Oxo-1-(2-(trifluoromethyl)phenyl)cyclohexanecarbonitrile are heavily influenced by its functional groups. The nitrile group imparts strong electron-withdrawing effects, which enhance the compound's reactivity in various chemical transformations. The trifluoromethyl group contributes to the molecule's lipophilicity, making it more bioavailable when used as a drug candidate. Furthermore, the cyclohexanone ring provides structural rigidity, which is essential for maintaining specific conformations required for biological activity.

In terms of environmental impact, studies have shown that 4-Oxo-1-(2-(trifluoromethyl)phenyl)cyclohexanecarbonitrile is relatively stable under standard conditions and does not pose significant risks to aquatic ecosystems when handled responsibly. However, further research is needed to fully understand its long-term environmental fate and potential bioaccumulation effects.

In conclusion, CAS No. 943326-34-9, or 4-Oxo-1-(2-(trifluoromethyl)phenyl)cyclohexanecarbonitrile, represents a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and recent advancements in its synthesis and application underscore its importance as a valuable tool in modern chemistry and materials science.